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Compound of Interest

Compound Name: Bis(trimethylstannyl)acetylene

Cat. No.: B1580836

For researchers, scientists, and drug development professionals, the safe handling of highly
toxic materials like Bis(trimethylstannyl)acetylene is paramount. This guide provides
essential, immediate safety and logistical information, including detailed operational and
disposal plans, to ensure the well-being of laboratory personnel and the integrity of your
research.

Bis(trimethylstannyl)acetylene, an organotin compound, is a valuable reagent in organic
synthesis. However, it is extremely toxic and requires stringent safety protocols to mitigate
risks.[1] This document outlines the necessary personal protective equipment (PPE), step-by-
step handling procedures, and emergency responses.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for
Bis(trimethylstannyl)acetylene and general organotin compounds.
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Property

Value

Chemical Identity

CAS Number

2117-50-2[2][3]

Molecular Formula

C8H18Sn2[2]

Molar Mass

351.65 g/mol [2][3]

Physical Properties

Appearance White crystal[2][4]
Melting Point 59-61 °C[2][3]

Boiling Point 97-98 °C at 16 Torr[2]
Flash Point 185°F (85°C)[2]
Sensitivity Air sensitive[2]

Occupational Exposure Limits (for Organotin

Compounds as Sn)

OSHA PEL (TWA)

0.1 mg/m3[2][5]

NIOSH REL (TWA)

0.1 mg/m3[1][5]

ACGIH TLV (TWA)

0.1 mg/m3[2][3]

ACGIH TLV (STEL)

0.2 mg/m3[2][3]

Operational Plan for Handling
Bis(trimethylstannyl)acetylene

This procedural guidance provides a step-by-step plan for the safe handling and disposal of

Bis(trimethylstannyl)acetylene.

Receiving and Storage

 Inspect upon receipt: Visually inspect the container for any signs of damage or leakage. If

compromised, do not open and follow your institution's emergency procedures.
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» Storage: Store in a cool, dry, well-ventilated area designated for flammable and highly toxic
materials.[2][6] Keep the container tightly closed and under an inert atmosphere (e.g.,
nitrogen or argon).[5][6] Store away from strong oxidizing agents, acids, and bases.[6]

Personal Protective Equipment (PPE)

A standard Level C ensemble is often recommended for handling organotin compounds.[1] The
following PPE is mandatory when handling Bis(trimethylstannyl)acetylene:

o Body Protection: A flame-retardant lab coat or chemical-resistant coveralls.[5]

o Hand Protection: Double-gloving with chemical-resistant outer and inner gloves (e.g., nitrile
or neoprene).[1][5]

o Eye and Face Protection: Chemical safety goggles and a face shield.[1]

o Respiratory Protection: All work must be conducted in a certified chemical fume hood.[1][5]
For operations with a higher risk of aerosol generation, a full-face or half-mask air-purifying
respirator with appropriate cartridges should be used.[1][3]

Handling and Experimental Protocol

o Work Area: All manipulations of Bis(trimethylstannyl)acetylene must be performed within a
certified chemical fume hood with the sash at the lowest practical height.[5]

 Inert Atmosphere Transfer: As an air-sensitive reagent, Bis(trimethylstannyl)acetylene,
especially if supplied in a Sure/Seal™ bottle, must be transferred using syringe and needle
techniques under an inert atmosphere (argon or nitrogen).[1][5]

o Glassware: All glassware must be thoroughly dried before use, ideally flame-dried and
cooled under an inert atmosphere.[5]

¢ Spill Containment: Have a spill kit readily available. The work area in the fume hood should
be lined with absorbent, disposable bench paper.

Waste Disposal and Decontamination
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o Waste Segregation: All waste contaminated with Bis(trimethylstannyl)acetylene, including

used gloves, bench paper, syringes, and needles, must be collected in a designated, sealed,
and clearly labeled hazardous waste container.[2]

Liquid Waste: Unused or waste solutions of the compound should be collected in a separate,
labeled hazardous waste container. Do not pour down the drain.[6]

Glassware Decontamination: Contaminated glassware should be rinsed with a suitable
organic solvent (e.g., hexanes or toluene) into the appropriate hazardous waste container.[5]
Subsequently, glassware can be decontaminated by soaking in a bleach or 20% nitric acid
bath, which should then be disposed of as hazardous waste.[1]

Emergency Procedures

Skin Contact: Immediately remove all contaminated clothing.[2] Wash the affected area with
copious amounts of soap and water for at least 15 minutes and seek immediate medical
attention.[1][2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical attention.[1][2]

Inhalation: Move the individual to fresh air at once and seek immediate medical attention.[1]
Ingestion: Do not induce vomiting. Seek immediate medical attention.[1]

Spill: In case of a spill, evacuate the area and alert others. If the spill is small and contained
within the fume hood, it can be absorbed with an inert material (e.g., sand or vermiculite) and
placed in the hazardous waste container. For larger spills, follow your institution's emergency
response protocol.

Safe Handling Workflow

The following diagram illustrates the key stages of safely handling

Bis(trimethylstannyl)acetylene, from preparation to disposal.
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Emergency Protocol
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Caption: Workflow for the safe handling of Bis(trimethylstannyl)acetylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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